Cas no 2680737-49-7 (3-Phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid)

• Product Name: 3-Phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• CAS No: 2680737-49-7
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6038952
• PubChem ID: 165916679
• Update Time: 2025-06-10

3-Phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• EN300-28284510
• 2680737-49-7
• 3-Phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C15H17NO4/c1-2-10-20-14(19)16-9-8-15(11-16,13(17)18)12-6-4-3-5-7-12/h2-7H,1,8-11H2,(H,17,18)
• InChI Key： WOIANUJPCKPQNY-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2)CN(C(=O)OCC=C)CC1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-Phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid

Introduction to 3-Phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid (CAS No. 2680737-49-7)

3-Phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid, with the CAS number 2680737-49-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its pyrrolidine core, which is a privileged scaffold in drug discovery due to its ability to interact with biological targets in a manner that promotes favorable pharmacokinetic and pharmacodynamic properties. The presence of multiple functional groups, including an ester moiety and a phenyl ring, further enhances its utility as a building block for the development of novel therapeutic agents.

The structure of this compound is notable for its intricate architecture, which includes a prop-2-enyl (allyl) ether group linked to a carbonyl function. This particular arrangement not only contributes to the molecule's overall complexity but also opens up diverse synthetic pathways for further derivatization. The pyrrolidine ring itself is a common motif in biologically active compounds, often found in natural products and synthetic drugs alike. Its three-dimensional conformation allows for optimal binding interactions with enzymes and receptors, making it a valuable component in medicinal chemistry.

In recent years, there has been growing interest in the development of heterocyclic compounds as pharmacophores due to their versatility and efficacy. Among these, pyrrolidine derivatives have shown promise in treating a wide range of diseases, including neurological disorders, infectious diseases, and cancer. The synthetic utility of 3-Phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid lies in its ability to serve as a precursor for more complex molecules through various chemical transformations.

One of the most compelling aspects of this compound is its potential application in the development of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, and their inhibition is often an effective strategy for treating diseases such as HIV/AIDS, cancer, and inflammation. The ester group in the molecule can be readily modified to introduce specific residues that enhance binding affinity to target proteases. Additionally, the phenyl ring can be used to fine-tune solubility and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 3-Phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid to biological targets with remarkable accuracy. These simulations have helped identify key interactions between the compound and potential drug targets, guiding the design of more effective derivatives. For instance, studies have shown that modifications to the prop-2-enyl ether group can significantly alter binding affinity and selectivity.

The pharmacokinetic properties of this compound are also of great interest. The presence of both hydrophobic and hydrophilic regions allows for balanced solubility in both aqueous and lipid environments, which is advantageous for oral bioavailability. Furthermore, the pyrrolidine ring can undergo metabolic transformations that may enhance or diminish drug activity depending on the specific context. Understanding these metabolic pathways is essential for optimizing drug candidates for clinical use.

In terms of synthetic routes, 3-Phenyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid can be synthesized through multiple pathways, each offering unique advantages depending on scalability and purity requirements. One common approach involves the reaction of phenyl-substituted pyrrolidine with propargyl alcohol followed by esterification. This method leverages readily available starting materials and well-established reaction conditions, making it suitable for industrial production.

The role of this compound in drug discovery pipelines cannot be overstated. Its unique structural features make it a versatile tool for medicinal chemists seeking to develop novel therapeutics. By modifying specific functional groups within its framework, researchers can explore new chemical spaces and uncover compounds with improved efficacy and reduced side effects. As our understanding of biological mechanisms continues to evolve, so too will the applications of such sophisticated molecular entities.

Looking ahead, the integration of machine learning algorithms into drug discovery promises to accelerate the development process further. These algorithms can predict the properties of compounds like 3-Phenyl-1-[(prop-2-en-yloxy)carbonyl]pyrrolidine - 3-carboxylic acid (CAS No. 2680737 - 49 - 7) before they are even synthesized, saving time and resources by prioritizing promising candidates based on their predicted activity profiles.

In conclusion, 3 - Phenyl - 1 - [( prop - 2 - en - 1 - yloxy) carbonyl] pyrrolidine - 3 - carboxylic acid ( CAS No . 2680737 - 49 - 7 ) represents an exciting advancement in pharmaceutical chemistry with significant potential for future therapeutic applications . Its complex structure , synthetic flexibility , and promising biological activity make it a valuable asset in ongoing research efforts aimed at developing next-generation drugs . As scientific methodologies continue to evolve , compounds like this one will undoubtedly play pivotal roles in addressing some of today's most pressing medical challenges .